4-Ethoxy-2-methylaniline

• IUPAC Name: 4-ethoxy-2-methylaniline
• InChI: InChI=1S/C9H13NO/c1-3-11-8-4-5-9(10)7(2)6-8/h4-6H,3,10H2,1-2H3
• InChI Key: GQMOFUZZCSQSNP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=C(C=C1)N)C
• Molecular Formula: C9H13NO
• DSSTOX Substance ID: DTXSID20588456
• Molecular Weight: 151.21 g/mol
• CAS No.: 114766-05-1

Description

4-Ethoxy-2-methylaniline is a chemical compound with the molecular formula C9H13NO. It has a molecular weight of 151.21.

Molecular Structure Analysis

The IUPAC name for this compound is 4-ethoxy-2-methylphenylamine. The InChI code for this compound is 1S/C9H13NO/c1-3-11-8-4-5-9(10)7(2)6-8/h4-6H,3,10H2,1-2H3.

Physical And Chemical Properties Analysis

This compound is a liquid at room temperature. The storage temperature is at room temperature.

Scientific Research Applications

Positron Emission Tomography Probes for Alzheimer's Disease

4-Ethoxy-2-methylaniline derivatives have been synthesized and evaluated as potential probes for imaging cerebral β-amyloid plaques in Alzheimer's disease. Radiofluoro-pegylated phenylbenzoxazole derivatives demonstrated high affinity for β-amyloid aggregates, indicating their potential as PET agents for detecting these plaques in the living human brain (Cui et al., 2012).

Spectroscopic Analysis and DFT Calculations

(E)-N-((2-Ethoxynaphthalen-1-yl)methylene)-3-methylaniline has been characterized using techniques like single-crystal X-ray diffraction, FT-IR, and UV–Visible spectroscopy. This compound's molecular geometries, intra- and inter-molecular interactions, and characteristic infrared and electronic bands have been thoroughly analyzed. The study provides a foundational understanding of the compound's properties for further research (Yıldırım et al., 2016).

Photoelectrochemistry and Spectroscopy of Substituted Polyanilines

Poly(o-ethoxyaniline), a compound related to this compound, has been studied for its photoelectrochemical and spectroscopic properties. It exhibits distinct photocurrent profiles and spectroscopic characteristics, contributing to the understanding of its electrical and optical behavior (Kilmartin & Wright, 1999).

Development of Novel Antimicrobial Agents

Studies have explored the reactivity of related compounds, leading to the synthesis of new derivatives with antimicrobial activities. These compounds show potential as novel therapeutic agents against various bacterial and fungal pathogens (Wardkhan et al., 2008).

Safety and Hazards

4-Ethoxy-2-methylaniline is classified under the GHS07 hazard class. The hazard statements include H302, H312, H315, H319, H332, and H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P363, P403+P233, P405, and P501.

Synthesis routes and methods

Procedure details

Compound 404a (250 mg, 1.38 mmol) was dissolved in EtOAc (10 mL) and MeOH (10 mL) and transferred to a 250 mL hydrogenation flask. 10% Pd/C (25 mg, 10% w/w) was added and the sample was hydrogenated for 4 h at 35 psi H2. Upon completion, the mixture was filtered over a bed of Celite and then concentrated in vacuo. The residue was dissolved in EtOAc (50 mL) and washed with NaHCO3 (50 mL×3). The organic layer was dried over Na2SO4 to yield a dark-red oil (192 mg, 92%): TLC Rf 0.30 (20% EtOAc/hexanes). 1NMR (600 MHz, CDCl3) δ 6.67 (s, 1H), 6.62 (m, 2H), 3.97-3.93 (q, 2H, J=6.96 Hz), 3.42 (s, 2H), 2.16 (s, 3H), 1.38-1.35 (t, 3H, J=7.02 Hz). NMR (150 MHz, CDCl3) δ 152.3, 138.1, 124.4, 117.45, 116.34, 113.1, 64.2, 17.9, 15.2. Elemental analysis calculated for C9H13NO: C, 71.49; H, 8.67; N, 9.26. Found: C, 71.42; H, 8.76; N, 9.04.